Cas no 956199-29-4 (1-(2-chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 956199-29-4
• MF: C₁₇H₁₃ClN₂O₂
• MW: 312.750323057175
• CID: 3107838
• PubChem ID: 2466728
• Update Time: 2025-04-21

1-(2-chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorobenzyl)-3-phenyl-1H-pyrazole-4-carboxylic acid
• 1-(2-chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carboxylic acid
• EN300-12013
• MFCD06380319
• 956199-29-4
• G58616
• Z57991058
• 1-[(2-chlorophenyl)methyl]-3-phenyl-1H-pyrazole-4-carboxylicacid
• CS-0224608
• CCG-278603
• 1-[(2-chlorophenyl)methyl]-3-phenyl-1H-pyrazole-4-carboxylic acid
• AB00734533-01
• 1-[(2-chlorophenyl)methyl]-3-phenylpyrazole-4-carboxylic acid
• AKOS000118323

• Inchi： 1S/C17H13ClN2O2/c18-15-9-5-4-8-13(15)10-20-11-14(17(21)22)16(19-20)12-6-2-1-3-7-12/h1-9,11H,10H2,(H,21,22)
• InChI Key： PPWSYOXTAUSOMB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C=C(C(=O)O)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 312.0665554Da
• Monoisotopic Mass: 312.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles